Cas no 2228984-39-0 (1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde)

• Product Name: 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde
• CAS No: 2228984-39-0
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• CID: 5953672
• PubChem ID: 165684292
• Update Time: 2025-11-07

1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde
• 2228984-39-0
• EN300-1969198
• 1-[5-(trifluoromethyl)thiophen-2-yl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C9H7F3OS/c10-9(11,12)7-2-1-6(14-7)8(5-13)3-4-8/h1-2,5H,3-4H2
• InChI Key： BMXHCRNEEYBYSL-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(C=O)CC1

Computed Properties

• Exact Mass: 220.01697050g/mol
• Monoisotopic Mass: 220.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde

Introduction to 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde (CAS No. 2228984-39-0)

1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde (CAS No. 2228984-39-0) is a novel and highly versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a unique structural combination of a cyclopropane ring, a thiophene moiety, and a trifluoromethyl group, making it an intriguing candidate for various applications.

The chemical structure of 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde is characterized by its cyclopropane ring, which imparts rigidity and conformational constraint to the molecule. The presence of the thiophene ring, a five-membered heterocyclic compound with a sulfur atom, adds aromaticity and electronic properties that are distinct from those of benzene rings. The trifluoromethyl group, known for its strong electron-withdrawing effect and hydrophobic nature, further enhances the compound's reactivity and stability.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl group in 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde contributes to its high lipophilicity and metabolic stability, making it an attractive candidate for drug development. Research has shown that fluorinated compounds can improve the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

The aldehyde functional group in 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde provides a reactive site for various chemical transformations. This makes the compound a valuable building block for the synthesis of more complex molecules. For instance, aldehydes can undergo condensation reactions with amines to form imines or Schiff bases, which are important intermediates in the synthesis of pharmaceuticals and other bioactive compounds. Additionally, aldehydes can be reduced to alcohols or oxidized to carboxylic acids, further expanding the range of possible derivatives.

In the context of medicinal chemistry, 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde has been explored for its potential as a lead compound in drug discovery. Its unique structure offers opportunities for designing molecules with improved biological activity and reduced toxicity. For example, studies have shown that thiophene-containing compounds can exhibit potent antiviral, antibacterial, and anticancer activities. The trifluoromethyl group can enhance these activities by modulating the electronic properties of the molecule.

Beyond its pharmaceutical applications, 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde has also found use in materials science. The combination of the thiophene ring and the trifluoromethyl group makes it suitable for the development of functional materials with tailored electronic properties. These materials can be used in organic electronics, such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The rigidity provided by the cyclopropane ring can improve the thermal stability and mechanical strength of these materials.

The synthesis of 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the trifluoromethyl group, followed by cyclization reactions to form the cyclopropane ring. The final step often involves oxidation to generate the aldehyde functional group.

In conclusion, 1-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carbaldehyde (CAS No. 2228984-39-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for drug development, material science applications, and other advanced research areas. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in future scientific advancements.